N-(2-(4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)thiophene-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the desired configuration and the available starting materials. Typically, such syntheses involve reactions like nucleophilic substitutions, condensations, and cyclizations .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the overall stability of the molecule and could influence its reactivity .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could participate in a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple polar functional groups could make it soluble in polar solvents .Scientific Research Applications
Anti-Tubercular Agents
This compound has been investigated for its potential as an anti-tubercular agent . Tuberculosis (TB) remains a significant global health challenge, and the development of new drugs is crucial due to the emergence of multi-drug resistant strains of Mycobacterium tuberculosis. Derivatives of this compound have shown promising activity against TB with inhibitory concentrations (IC) that are competitive with existing treatments .
Synthetic Approaches for Heterocyclic Compounds
The structural motif of the compound lends itself to the synthesis of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives . These heterocyclic compounds have diverse biological activities and are of interest in medicinal chemistry for the development of new therapeutic agents .
Anti-Fibrotic Activities
Some derivatives of this compound have been found to exhibit anti-fibrotic activities , which could be beneficial in treating diseases characterized by fibrosis, such as idiopathic pulmonary fibrosis. The compound’s derivatives may offer better efficacy than some existing medications, providing a potential avenue for new treatments .
Molecular Docking Studies
The compound can be used in molecular docking studies to understand its interaction with various biological targets. This is crucial in drug design and development, as it helps predict the affinity and activity of drug candidates before they are synthesized and tested in vitro or in vivo .
Cytotoxicity Evaluation
Evaluating the cytotoxicity of this compound and its derivatives on human cells, such as HEK-293 (human embryonic kidney) cells, is essential to ensure that they are safe for further development into therapeutic agents .
Development of New Synthetic Methods
The compound’s structure provides a platform for the development of new synthetic methods in organic chemistry. It can be used to explore novel pathways for constructing complex molecules, which is fundamental in the advancement of synthetic organic chemistry .
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-[4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N7O2S/c24-15(13-4-2-8-26-13)18-6-7-23-10-12(20-22-23)16-19-14(21-25-16)11-3-1-5-17-9-11/h1-5,8-10H,6-7H2,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWHOCPJDWABSAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=NOC(=N2)C3=CN(N=N3)CCNC(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N7O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)thiophene-2-carboxamide |
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